(S)-3-Amino-4-(4-methoxyphenyl)butanoic acid

• IUPAC Name: (3S)-3-amino-4-(4-methoxyphenyl)butanoic acid
• InChI: InChI=1S/C11H15NO3/c1-15-10-4-2-8(3-5-10)6-9(12)7-11(13)14/h2-5,9H,6-7,12H2,1H3,(H,13,14)/t9-/m0/s1
• InChI Key: GQFFGGKZIKRIFE-VIFPVBQESA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(CC(=O)O)N
• Isomeric SMILES: COC1=CC=C(C=C1)C[C@@H](CC(=O)O)N
• Molecular Formula: C11H15NO3
• DSSTOX Substance ID: DTXSID80722874
• Molecular Weight: 209.24 g/mol
• CAS RN: 878011-67-7

Description

“4-(4-Methoxyphenyl)butyric acid” is an organic carboxylic acid. Its molecular formula is C11H14O3 and it has a molecular weight of 194.2271.

Synthesis Analysis

The synthesis of similar compounds has been reported. For instance, “4-(4-Methylphenyl)-4-oxobutanoic acid” can be prepared by a Friedel–Crafts reaction between toluene and succinic anhydride catalyzed by a Lewis acid such as aluminium chloride.

Molecular Structure Analysis

The IUPAC Standard InChI for “4-(4-Methoxyphenyl)butyric acid” is InChI=1S/C11H14O3/c1-14-10-7-5-9(6-8-10)3-2-4-11(12)13/h5-8H,2-4H2,1H3,(H,12,13).

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-(4-Methoxyphenyl)butyric acid” include a molecular weight of 194.2271.

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with proteins that are involved in the folding and aggregation processes .

Mode of Action

It can be inferred from similar compounds that it may interact with its targets to ameliorate unfolded proteins and suppress their aggregation .

Biochemical Pathways

Similar compounds have been shown to affect the protein folding and aggregation processes, which are crucial in many biological pathways .

Result of Action

Similar compounds have been shown to have protective effects against endoplasmic reticulum stress-induced neuronal cell death .

Advantages and Limitations for Lab Experiments

(S)-3-Amino-4-(4-methoxyphenyl)butanoic acid has many advantages for use in laboratory experiments. It is relatively inexpensive and readily available, and its chiral center allows for the synthesis of enantiomerically pure compounds. In addition, its ability to act as a substrate for various enzymes makes it useful for studying enzyme-catalyzed reactions.
The main limitation of this compound is its low solubility in water, which can make it difficult to use in aqueous solutions. In addition, its enantiomeric excess is often low, which can limit its usefulness in some applications.

Future Directions

(S)-3-Amino-4-(4-methoxyphenyl)butanoic acid has a wide range of potential applications in the synthesis of peptides, peptidomimetics, and other bioactive molecules. In addition, its ability to act as a substrate for various enzymes makes it useful for studying enzyme-catalyzed reactions. In the future, this compound could be used to study the effects of enzyme inhibitors on the activity of transaminases and other enzymes. Furthermore, its enantiomeric excess could be increased by the use of chiral catalysts or other methods, which could make it more useful for the synthesis of enantiomerically pure compounds. Finally, its low solubility in water could be addressed through the development of new solubilizing agents or other approaches.

Scientific Research Applications

(S)-3-Amino-4-(4-methoxyphenyl)butanoic acid is widely used in scientific research due to its ability to act as a substrate for various enzymes. It has been used as a model compound to study the mechanisms of transaminases, which are enzymes involved in the biosynthesis of amino acids. In addition, this compound has been used to study the kinetics of enzyme-catalyzed reactions and to investigate the effects of enzyme inhibitors. It has also been used in the synthesis of peptides and peptidomimetics, which are important in drug discovery and development.